Cas no 57837-19-1 (Metalaxyl)

• Product Name: Metalaxyl
• CAS No: 57837-19-1
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• MDL: MFCD00055447
• CID: 57201
• PubChem ID: 24862231
• Update Time: 2026-05-14

Metalaxyl Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-(N-(2,6-dimethylphenyl)-2-methoxyacetamido)propanoate
• N-(2,6-Dimethylphenyl)-N-(methoxy acetyl)-alanine methyl ester
• methyl N-(methoxyacetyl)-N-(2,6-xylyl)-DL-alaninate
• Metalaxyl
• Metalaxyl solution
• APRON
• Bleu
• cg117
• Fubol
• INFRA
• METAX
• methyl N-(2,6-dimethylphenyl)-N-(methoxyacetyl)-DL-alaninate
• methyl N-(methoxyacetyl)-N-2,6-xylyl-DL-alaninate
• MILOR
• SPAN
• Subdue
• TOKAT
• ridomil N-(2,6-Dimethylphenyl)-N-(methoxyacetyl)-DL-alanine methyl ester
• N-(2,6-Dimethylphenyl)-N-(methoxyacetyl)-DL-alanine methyl ester
• Methyl N-(2,6-dimethyl-phenyl)-N-(2'-methoxyacetyl)-DL-alaninate
• Silicone High Temperature Coating

• MDL： MFCD00055447
• Inchi： 1S/C15H21NO4/c1-10-7-6-8-11(2)14(10)16(13(17)9-19-4)12(3)15(18)20-5/h6-8,12H,9H2,1-5H3
• InChI Key： ZQEIXNIJLIKNTD-UHFFFAOYSA-N
• SMILES： C[CH](N(C1=C(C)C=CC=C1C)C(COC)=O)C(OC)=O

Computed Properties

• Exact Mass: 279.14700
• Monoisotopic Mass: 279.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Color/Form: White crystals.
• Density: 1.1083 (rough estimate)
• Melting Point: 69-73 °C
• Boiling Point: 394.3°C at 760 mmHg
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: 1.5130 (estimate)
• Water Partition Coefficient: 0.84 g/100 mL
• PSA: 55.84000
• LogP: 1.84430
• Solubility: 0.84 g/100 mL

Metalaxyl Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H317,H412
• Warning Statement： P273,P280
• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：2
• Hazard Category Code： 22-43-52/53
• Safety Instruction： S13-S24-S37-S46-S61-S36-S26-S16
• RTECS：AY6910000
• Hazardous Material Identification：
• Safety Term：S13;S24;S37;S46;S61
• Risk Phrases：R22; R43; R52/53
• Toxicity：LD50 in rats (mg/kg): 669 orally (Urech)
• Storage Condition：APPROX 4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives